Cas no 2172131-94-9 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid
• CAS No: 2172131-94-9
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 5938767
• PubChem ID: 165807614
• Update Time: 2025-07-14

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid
• 2172131-94-9
• EN300-1511966
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C27H34N2O6/c1-18(12-13-24(30)29-27(2,17-34-3)25(31)32)14-15-28-26(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23H,12-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AHONATXOIHAUMM-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)CCC(NC(C(=O)O)(C)COC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid

Introduction to 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172131-94-9)

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172131-94-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, multiple functional groups, and a unique side chain arrangement. The intricate architecture of this molecule makes it a promising candidate for various applications, particularly in drug discovery and synthetic biology.

The Fmoc moiety in the compound's name is a critical feature, widely recognized in peptide synthesis for its stability and ease of removal. The presence of this group suggests that the compound may be utilized as an intermediate in the synthesis of peptides or other biologically active molecules. Additionally, the 4-methylhexanamido and 3-methoxy-2-methylpropanoic acid components contribute to the molecule's solubility and reactivity, making it adaptable for further chemical modifications.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The unique combination of functional groups in 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid positions it as a valuable tool for researchers exploring novel therapeutic strategies. For instance, studies have demonstrated that fluorene-based derivatives exhibit promising pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities.

In the realm of drug development, the compound's design allows for selective interactions with biological targets, which is crucial for enhancing drug efficacy while minimizing side effects. The fluorenylmethoxycarbonyl group provides a stable anchor for further chemical transformations, enabling researchers to attach additional functional units or linkers. This flexibility is particularly advantageous in the design of peptidomimetics, where precise control over molecular structure is essential for achieving desired biological outcomes.

One notable application of this compound is in the synthesis of peptide analogs that mimic natural bioactive peptides. By incorporating modified amino acids or side chains, researchers can enhance the stability and bioavailability of peptide-based drugs. The 4-methylhexanamido moiety serves as a backbone that can be further functionalized to introduce specific pharmacophores. This approach has been successfully employed in developing novel antibiotics and antiviral agents.

The 3-methoxy-2-methylpropanoic acid component adds another layer of complexity to the molecule, influencing its physicochemical properties such as solubility and metabolic stability. These characteristics are critical factors when evaluating a compound's potential as a drug candidate. For example, improved solubility can enhance drug absorption and distribution throughout the body, while metabolic stability ensures prolonged activity at the target site.

Recent research has also explored the use of this compound in designing protease inhibitors, which are essential for treating various diseases, including HIV and cancer. Proteases play a crucial role in many biological pathways, and inhibiting their activity can disrupt pathogenic processes. The structural features of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid make it an ideal scaffold for developing potent protease inhibitors with high specificity.

Another area where this compound shows promise is in immunotherapy. Researchers have been investigating fluorene-based compounds for their ability to modulate immune responses. By leveraging the unique properties of Fmoc derivatives, scientists aim to develop immunomodulatory agents that can enhance vaccine efficacy or treat autoimmune diseases. The ability to fine-tune molecular structure allows for the creation of compounds with tailored immunological effects.

The synthesis of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the construction of this complex molecule. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

In conclusion, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamido-3-methoxy-2-methylpropanoic acid (CAS No. 2172131-94-9) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and versatile applications. Its potential roles in drug development, particularly in peptide synthesis and protease inhibition, highlight its importance as a research tool. As scientific understanding continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.